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Compound of Interest

Compound Name: 2-Chloronaphthalene-d7

Cat. No.: B1436267 Get Quote

An In-depth Technical Guide to the Safety Data for 2-Chloronaphthalene-d7

This guide provides a comprehensive overview of the safety data for 2-Chloronaphthalene-
d7, designed for researchers, scientists, and professionals in drug development. While specific

safety studies on the deuterated form are limited, this document primarily references the data

for the unlabeled parent compound, 2-Chloronaphthalene, which is standard practice for

isotopically labeled compounds.

Section 1: Chemical Identification
This section provides basic identification details for 2-Chloronaphthalene-d7.

Identifier Value

Chemical Name
2-chloro-1,3,4,5,6,7,8-

heptadeuterionaphthalene[1][2]

Synonyms 2-Chloronaphthalene (D7)

Labeled CAS Number 93951-84-9[3][4]

Unlabeled CAS Number 91-58-7[3][4]

Molecular Formula C₁₀D₇Cl[3]

Molecular Weight 169.66 g/mol [1][2][3][4]

Section 2: Hazard Identification

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1436267?utm_src=pdf-interest
https://www.benchchem.com/product/b1436267?utm_src=pdf-body
https://www.benchchem.com/product/b1436267?utm_src=pdf-body
https://www.benchchem.com/product/b1436267?utm_src=pdf-body
https://www.benchchem.com/product/b1436267?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloronaphthalene-d7
https://www.lgcstandards.com/US/en/p/TRC-C373731
https://isotope.com/priority-pollutant-endocrine-disruptor-and-chemical-contaminant-standards/2-chloronaphthalene-d7-dlm-2005-001
https://isotope.com/priority-pollutant-endocrine-disruptor-and-chemical-contaminant-standards/2-chloronaphthalene-d7-dlm-2005-1-2
https://isotope.com/priority-pollutant-endocrine-disruptor-and-chemical-contaminant-standards/2-chloronaphthalene-d7-dlm-2005-001
https://isotope.com/priority-pollutant-endocrine-disruptor-and-chemical-contaminant-standards/2-chloronaphthalene-d7-dlm-2005-1-2
https://isotope.com/priority-pollutant-endocrine-disruptor-and-chemical-contaminant-standards/2-chloronaphthalene-d7-dlm-2005-001
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloronaphthalene-d7
https://www.lgcstandards.com/US/en/p/TRC-C373731
https://isotope.com/priority-pollutant-endocrine-disruptor-and-chemical-contaminant-standards/2-chloronaphthalene-d7-dlm-2005-001
https://isotope.com/priority-pollutant-endocrine-disruptor-and-chemical-contaminant-standards/2-chloronaphthalene-d7-dlm-2005-1-2
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1436267?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2-Chloronaphthalene is classified as a hazardous substance. The GHS classification indicates

it can cause skin and serious eye irritation, and may cause respiratory irritation.[5][6] It is also

considered toxic to aquatic life with long-lasting effects.[3]

GHS Classification:

Skin Irritation (Category 2)[5][6]

Eye Irritation (Category 2)[5][6]

Specific Target Organ Toxicity – Single Exposure (Category 3), Respiratory System[5][6]

Acute Toxicity, Oral (Category 4)

Hazardous to the Aquatic Environment, Long-term Hazard (Category 1)

Hazard Statements:

H302: Harmful if swallowed.

H315: Causes skin irritation.[5]

H319: Causes serious eye irritation.[5]

H335: May cause respiratory irritation.[5]

H410: Very toxic to aquatic life with long lasting effects.

Section 3: Physical and Chemical Properties
A summary of the key physical and chemical properties of 2-Chloronaphthalene is provided

below.
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Property Value

Physical State
Monoclinic plates or off-white crystalline powder.

[5][7][8]

Melting Point 59.5 °C[5][7][8]

Boiling Point 259 °C at 101 kPa[7]

Density 1.18 g/cm³[7]

Vapor Pressure 1 Pa at 25 °C[7]

Vapor Density 5.6 (air = 1)[7][9]

Solubility in Water Insoluble.[7][9][10]

log Kow (Octanol/Water Partition Coefficient) 3.90[8]

Section 4: Toxicological Information
The substance can be absorbed into the body through inhalation, skin contact, and ingestion.

[7] It is an irritant to the skin, eyes, and respiratory tract.[7] Chronic exposure symptoms can

include chloracne, cysts, headache, fatigue, vertigo, anorexia, and jaundice.[5][10][11] Long-

term or repeated exposure may have effects on the liver, potentially leading to impaired

function.[7]

Experimental Protocols: Detailed experimental protocols for the toxicological data cited in the

safety data sheets are not provided. Toxicological testing for regulatory purposes, such as GHS

classification, typically follows standardized guidelines from organizations like the Organisation

for Economic Co-operation and Development (OECD) or the U.S. Environmental Protection

Agency (EPA). For instance, skin and eye irritation studies are often conducted according to

OECD Guidelines for the Testing of Chemicals, such as TG 404 (Acute Dermal

Irritation/Corrosion) and TG 405 (Acute Eye Irritation/Corrosion).

Section 5: First-Aid Measures
Immediate medical attention is crucial in case of exposure. The following diagram outlines the

initial steps for first aid.
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Route of Exposure Immediate First-Aid Action

Medical Attention

Inhalation Move to fresh air and rest.
Keep comfortable for breathing.

Skin Contact Remove contaminated clothing.
Rinse and wash skin with plenty of soap and water.

Eye Contact
Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to do.

Ingestion
Rinse mouth.

Give one or two glasses of water to drink.

Seek medical attention
if you feel unwell or if irritation persists.

Click to download full resolution via product page

First-Aid Procedures for 2-Chloronaphthalene-d7 Exposure.

Section 6: Handling and Storage
Proper handling and storage are essential to minimize risks.

Handling:

Use only in well-ventilated areas.[5][6]

Avoid breathing dust, fumes, or vapors.[5][6]

Avoid contact with skin and eyes.[5]

Wash hands thoroughly after handling.[5][6]

Do not eat, drink, or smoke when using this product.[7]
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Keep away from open flames and sources of ignition.[5][7]

Storage:

Store in a well-ventilated place and keep the container tightly closed.[5][6]

Store locked up.[5][6]

Store under refrigerated temperatures, away from light and moisture.[3][5]

Keep away from strong oxidizing materials.[5][6][7]

Section 7: Exposure Controls and Personal
Protection
Engineering controls and personal protective equipment (PPE) are necessary to protect

personnel. The selection of PPE is dependent on the potential for exposure.

Engineering Controls:

Ensure adequate ventilation, especially in confined areas.[6]

Use local exhaust ventilation.[7]

Eyewash stations and safety showers should be close to the workstation.[6]

Personal Protective Equipment (PPE) Workflow

Required PPE

Exposure Risk Assessment

Eye/Face Protection:
Wear safety spectacles or chemical safety goggles.

Risk of eye splash

Hand Protection:
Wear suitable protective gloves.

Risk of skin contact

Body Protection:
Wear appropriate protective clothing.

Risk of skin contact

Respiratory Protection:
Use a filter respirator for organic gases and particulates
if ventilation is inadequate or mists/dust are generated.

Risk of inhalation

Click to download full resolution via product page
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PPE Selection Logic for Handling 2-Chloronaphthalene-d7.

Section 8: Accidental Release Measures
In the event of a spill, immediate and appropriate action must be taken to contain and clean the

area while ensuring personnel safety.

Spill Occurs

Personal Precautions:
Ensure adequate ventilation.

Avoid substance contact and breathing dust/vapors.
Wear appropriate PPE (See Section 7).

Environmental Precautions:
Do NOT let this chemical enter the environment.

Prevent entry into sewers or surface waters.

Containment & Cleaning:
Sweep spilled substance into sealable containers.

If appropriate, moisten first to prevent dusting.
Carefully collect remainder.

Disposal:
Dispose of contents/container to an approved waste disposal plant

in accordance with local regulations.

Click to download full resolution via product page

Workflow for Accidental Spill Response.
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Section 9: Stability and Reactivity
Reactivity: Decomposes on heating, producing toxic and corrosive gases like hydrogen

chloride.[5][7]

Chemical Stability: Stable under normal temperatures and pressures.[9]

Possibility of Hazardous Reactions: May react with strong oxidizing agents.[5][10]

Incompatible Materials: Strong oxidants.[5][6][7]

Hazardous Decomposition Products: When heated to decomposition, it emits toxic fumes of

hydrogen chloride.[5][6][9]

Section 10: Fire-Fighting Measures
Combustibility: The substance is combustible.[5][7]

Suitable Extinguishing Media: Use foam, dry powder, or carbon dioxide.[5][7] Fires can also

be controlled with a dry chemical or Halon extinguisher.[9][10]

Specific Hazards: Gives off irritating or toxic fumes (or gases) in a fire.[5][7] Hazardous

combustion products include carbon monoxide, carbon dioxide, and hydrogen chloride gas.

[6]

Protective Equipment: In case of fire, wear a self-contained breathing apparatus and full

protective gear.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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